2-(5-Fluorobenzo[b]thiophen-2-yl)ethanamine

• Molecular Formula: C10H10FNS
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-(5-fluoro-1-benzothiophen-2-yl)ethanamine
• InChI: InChI=1S/C10H10FNS/c11-8-1-2-10-7(5-8)6-9(13-10)3-4-12/h1-2,5-6H,3-4,12H2
• InChI Key: NIORXJYODVUIFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C=C(S2)CCN

Description

2-(5-Fluorobenzo[b]thiophen-2-yl)ethanamine is a useful research compound. Its molecular formula is C10H10FNS and its molecular weight is 195.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using analogous conditions and workup as described for the preparation of I-14b above, (E)-5-fluoro-2-(2-nitrovinyl)benzo[b]thiophene (I-50d: 1.2 g, 5.375 mmol) was reacted with LiBH4 (468.34 mg, 21.503 mmol), trimethylsilyl chloride (4.649 g, 43 mmol) and THF (50 mL) to afford 1 g of the product (100% yield). LCMS: 98.10%, m/z=196.0 (M+1)